Cas no 1336072-53-7 ((2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine)
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine
- 1336072-53-7
- EN300-1804987
-
- Inchi: 1S/C11H15NO2/c1-8(12)6-9-2-3-10-11(7-9)14-5-4-13-10/h2-3,7-8H,4-6,12H2,1H3/t8-/m1/s1
- InChI Key: HDECLNXLHDXDKE-MRVPVSSYSA-N
- SMILES: O1CCOC2C=CC(=CC1=2)C[C@@H](C)N
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44.5Ų
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1804987-0.05g |
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine |
1336072-53-7 | 0.05g |
$1140.0 | 2023-09-19 | ||
| Enamine | EN300-1804987-0.1g |
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine |
1336072-53-7 | 0.1g |
$1195.0 | 2023-09-19 | ||
| Enamine | EN300-1804987-0.25g |
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine |
1336072-53-7 | 0.25g |
$1249.0 | 2023-09-19 | ||
| Enamine | EN300-1804987-0.5g |
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine |
1336072-53-7 | 0.5g |
$1302.0 | 2023-09-19 | ||
| Enamine | EN300-1804987-1.0g |
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine |
1336072-53-7 | 1g |
$1357.0 | 2023-06-02 | ||
| Enamine | EN300-1804987-2.5g |
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine |
1336072-53-7 | 2.5g |
$2660.0 | 2023-09-19 | ||
| Enamine | EN300-1804987-5.0g |
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine |
1336072-53-7 | 5g |
$3935.0 | 2023-06-02 | ||
| Enamine | EN300-1804987-10.0g |
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine |
1336072-53-7 | 10g |
$5837.0 | 2023-06-02 | ||
| Enamine | EN300-1804987-1g |
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine |
1336072-53-7 | 1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1804987-5g |
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine |
1336072-53-7 | 5g |
$3935.0 | 2023-09-19 |
(2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine
Introduction to (2R)-1-(2,3-Dihydro-1,4-Benzodioxin-6-yl)Propan-2-Amine (CAS No. 1336072-53-7)
(2R)-1-(2,3-Dihydro-1,4-Benzodioxin-6-yl)Propan-2-Amine, also known by its CAS registry number 1336072-53-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of amines and features a unique structure that combines a benzodioxin ring system with a propanamine moiety. The benzodioxin core is a bicyclic structure consisting of a benzene ring fused to a dioxane ring, which contributes to the compound's stability and potential bioactivity.
The stereochemistry of this compound is defined by the (R) configuration at the second carbon of the propanamine chain. This stereochemical feature is critical as it can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing therapeutic efficacy and minimizing adverse effects.
The synthesis of (2R)-1-(2,3-Dihydro-1,4-Benzodioxin-6-yl)Propan-2-Amine involves multi-step organic reactions, including nucleophilic substitutions and reductions. Researchers have explored various synthetic pathways to improve yield and purity, leveraging advancements in catalytic asymmetric synthesis. For instance, the use of chiral catalysts has enabled the selective formation of the R enantiomer, which is often preferred in pharmaceutical applications due to its specific biological activity.
In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of certain signaling pathways. Specifically, it has been investigated for its ability to inhibit enzymes involved in inflammation and oxidative stress. Recent findings suggest that (2R)-1-(2,3-Dihydro-1,4-Benzodioxin-6-yl)Propan-2-Amine may exert anti-inflammatory effects by targeting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play pivotal roles in inflammatory responses, making this compound a candidate for treating conditions such as arthritis and neurodegenerative diseases.
The pharmacokinetic profile of this compound has also been a focus of recent research. Studies in animal models have demonstrated moderate oral bioavailability and favorable tissue distribution patterns. The presence of the benzodioxin ring appears to enhance membrane permeability, which is crucial for achieving therapeutic concentrations in target tissues. Additionally, preliminary toxicity studies indicate that this compound exhibits low acute toxicity, suggesting a favorable safety profile for further development.
In terms of applications, (2R)-1-(2,3-Dihydro-1,4-Benzodioxin-6-yl)Propan-2-Amine holds potential in both therapeutic and diagnostic contexts. Its ability to modulate inflammatory pathways makes it a candidate for drug development in chronic inflammatory diseases. Furthermore, its structural features make it amenable to further functionalization, enabling the creation of derivatives with enhanced potency and selectivity.
The development of this compound aligns with current trends in drug discovery that emphasize the importance of structure-based drug design and optimization. By leveraging computational tools such as molecular docking and machine learning algorithms, researchers can predict binding affinities and optimize lead compounds like (2R)-1-(2,3-Dihydro-1,4-Benzodioxin-6-y)propanamine for improved therapeutic outcomes.
In conclusion,(2R)-1-(2
1336072-53-7 ((2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)